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Compound of Interest

Compound Name: BOC-L-phenylalanine-d5

Cat. No.: B023864

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BOC-L-phenylalanine-d5, a deuterated
and protected derivative of the essential amino acid L-phenylalanine. This guide will cover its
chemical structure, physical properties, synthesis, and key applications in research and
pharmaceutical development, with a focus on its role as an internal standard and a building
block in peptide synthesis.

Chemical Identity and Physical Properties

BOC-L-phenylalanine-d5, also known as N-(tert-Butoxycarbonyl)-L-phenylalanine-d5, is a
synthetically modified amino acid. The tert-butoxycarbonyl (BOC) group protects the primary
amine, preventing unwanted side reactions during peptide synthesis. The five deuterium atoms
on the phenyl ring make it a valuable tool for mass spectrometry-based quantitative analysis.

Table 1: Chemical and Physical Properties of BOC-L-phenylalanine-d5
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Property Value Reference
CAS Number 121695-40-7 [11[2][3]
Molecular Formula C14H14DsNOa4 [3]
Molecular Weight 270.34 g/mol [11[3]
Appearance White crystalline powder [4]
Chemical Purity >98% [1]

Isotopic Enrichment =98 atom % D [5]

Melting Point 85-87 °C (for non-deuterated) [6]

Soluble in methanol,
dichloromethane,

Solubility dimethylformamide, N-methyl- [4]16]
2-pyrrolidone. Insoluble in

water and petroleum ether.

Store refrigerated (+2°C to
Storage +8°C) and desiccated. Protect [1114]
from light.

Chemical Structure

The structure of BOC-L-phenylalanine-d5 consists of an L-phenylalanine molecule where the
amino group is protected by a tert-butoxycarbonyl (BOC) group, and the five hydrogen atoms
on the phenyl ring are replaced with deuterium atoms.
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Figure 1. Chemical structure of BOC-L-phenylalanine-d5.

Synthesis of BOC-L-phenylalanine-d5

The synthesis of BOC-L-phenylalanine-d5 is typically achieved by reacting L-phenylalanine-
d5 with di-tert-butyl dicarbonate (Bocz0) in the presence of a base. This method is a standard
procedure for the N-protection of amino acids.

Experimental Protocol: Synthesis of BOC-L-
phenylalanine-d5

This protocol is adapted from the general synthesis of N-tert-butoxycarbonyl-L-phenylalanine.

[416]1[7]

Materials:

L-phenylalanine-d5

o Di-tert-butyl dicarbonate (Bocz20)

e Sodium hydroxide (NaOH) or other suitable base

o tert-Butanol

o Water

e Saturated citric acid solution or potassium hydrogen sulfate

o Ethyl ether or other suitable organic solvent for extraction

e Hexane or pentane for precipitation/washing

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

 In a round-bottom flask, dissolve L-phenylalanine-d5 and sodium hydroxide in water.
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e Add tert-butanol to the solution.

e Cool the mixture in an ice bath and add di-tert-butyl dicarbonate (Boc20) dropwise with
stirring. A white precipitate may form.

» Allow the reaction to proceed overnight at room temperature.

 Acidify the mixture to a pH of 1-1.5 by the slow addition of a saturated citric acid solution.
This will be accompanied by the evolution of carbon dioxide.

» Extract the product into an organic solvent such as ethyl ether.

e Wash the combined organic layers with water and dry over anhydrous sodium sulfate or
magnesium sulfate.

» Remove the solvent under reduced pressure.
o Treat the resulting oil or solid with hexane or pentane to induce crystallization.

o Collect the white precipitate by filtration, wash with cold pentane, and dry under vacuum.

Applications in Research and Drug Development

BOC-L-phenylalanine-d5 is a versatile tool with significant applications in proteomics, drug
discovery, and development.

Internal Standard for Quantitative Analysis

Due to its isotopic labeling, BOC-L-phenylalanine-d5 is an ideal internal standard for the
quantification of L-phenylalanine or its metabolites in biological samples using mass
spectrometry (MS) based techniques like liquid chromatography-mass spectrometry (LC-MS)
or gas chromatography-mass spectrometry (GC-MS).[8][9] The deuterium atoms give it a
higher mass than the endogenous analyte, allowing for its distinct detection while having nearly
identical chemical and physical properties. This ensures that any variations during sample
preparation and analysis affect both the analyte and the internal standard equally, leading to
highly accurate quantification.
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Below is a diagram illustrating the general workflow for using BOC-L-phenylalanine-d5 as an

internal standard.

Click to download full resolution via product page

Workflow for using BOC-L-phenylalanine-d5 as an internal standard.

Peptide Synthesis

The BOC protecting group is widely used in solid-phase peptide synthesis (SPPS).[10] BOC-L-
phenylalanine-d5 can be used as a building block to introduce a deuterated phenylalanine
residue at a specific position within a peptide sequence. This can be useful for:

o Structural studies: Using nuclear magnetic resonance (NMR) spectroscopy to probe the
structure and dynamics of peptides.

o Metabolic studies: Tracking the fate of a peptide in vitro or in vivo.

The BOC group is stable under basic and nucleophilic conditions but can be readily removed
with a moderately strong acid, such as trifluoroacetic acid (TFA), to allow for the coupling of the
next amino acid in the sequence.[10]

Logical Relationships in Application

The utility of BOC-L-phenylalanine-d5 in various research applications is interconnected. The
diagram below illustrates the logical flow from its fundamental properties to its advanced

applications.
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Logical relationships of BOC-L-phenylalanine-d5 properties and applications.

Conclusion

BOC-L-phenylalanine-d5 is a valuable chemical tool for researchers in the fields of analytical
chemistry, biochemistry, and pharmaceutical sciences. Its unique combination of a protecting
group and stable isotope labeling makes it indispensable for accurate quantification of L-
phenylalanine and for the synthesis of isotopically labeled peptides for structural and metabolic
studies. This guide provides the foundational knowledge for the effective application of this
compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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